Cas no 13162-78-2 (2H-1-Benzopyran, 5-methoxy-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran, 5-methoxy-2,2-dimethyl-
• CAS No: 13162-78-2
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1229035
• PubChem ID: 11830223
• Update Time: 2025-04-23

2H-1-Benzopyran, 5-methoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 5-methoxy-2,2-dimethyl-
• 5-Methoxy-2,2-dimethyl-2H-chromene
• 13162-78-2

• Inchi： 1S/C12H14O2/c1-12(2)8-7-9-10(13-3)5-4-6-11(9)14-12/h4-8H,1-3H3
• InChI Key： HGQCLXRBUSIECF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C=CC1(C)C)OC

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2H-1-Benzopyran, 5-methoxy-2,2-dimethyl-

Compound CAS No. 13162-78-2: 5-Methoxy-2,2-Dimethyl-2H-1-Benzopyran

The compound with CAS No. 13162-78-2, commonly referred to as 5-methoxy-2,2-dimethyl-2H-1-benzopyran, is a structurally unique organic compound belonging to the benzopyran family. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields such as pharmaceuticals, materials science, and optoelectronics. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Benzopyrans are a class of organic compounds characterized by a fused benzene ring and a pyran ring. The 5-methoxy substitution in this compound introduces additional functional groups that influence its chemical reactivity and physical properties. The presence of two methyl groups at the 2-position of the pyran ring further enhances its structural complexity and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different environments.

One of the most notable aspects of 5-methoxy-2,2-dimethyl-2H-1-benzopyran is its optical properties. Research conducted in 20XX has demonstrated that this compound exhibits strong fluorescence under UV light, making it a promising candidate for applications in fluorescent sensing and imaging technologies. The methoxy group at position 5 plays a critical role in modulating the electronic structure of the molecule, thereby influencing its emission properties.

The synthesis of 5-methoxy-2,2-dimethyl-2H-1-benzopyran involves a multi-step process that typically starts with the preparation of a suitable precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as cross-coupling reactions and cyclizations. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of applications, 5-methoxy-substituted benzopyrans have shown potential in drug delivery systems due to their ability to encapsulate bioactive molecules within their hydrophobic core. This property has been exploited in targeted drug delivery systems where controlled release is essential. Additionally, the compound's stability under physiological conditions makes it an attractive candidate for biomedical applications.

Recent studies have also explored the use of 5-methoxy-2,2-dimethylbenzopyran as a precursor for more complex molecular architectures. For example, researchers have successfully incorporated this compound into polymer frameworks to create materials with tailored electronic properties. These materials hold promise for use in organic electronics and photovoltaic devices.

From an environmental perspective, understanding the degradation pathways of 5-methoxy-substituted benzopyrans is crucial for assessing their ecological impact. Studies conducted under simulated environmental conditions suggest that this compound undergoes slow degradation via photochemical mechanisms. However, further research is needed to fully understand its persistence in different ecosystems.

In conclusion, 5-methoxy-2,2-dimethylbenzopyran (CAS No. 13162-78) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various industries.